N-(3-chloro-4-methoxyphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C26H22ClN3O5/c1-15-7-9-19-25(33)20(24(32)16-5-4-6-18(11-16)34-2)13-30(26(19)28-15)14-23(31)29-17-8-10-22(35-3)21(27)12-17/h4-13H,14H2,1-3H3,(H,29,31)
• InChI Key: OZYKWVVZLBMBFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC(=C(C=C3)OC)Cl)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C26H22ClN3O5
• Molecular Weight: 491.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H22ClN3O5 and its molecular weight is 491.93. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Synthesis

• Co-Crystals and Salts Formation : Structural studies have shown that certain quinoline derivatives, related to the compound , can form co-crystals with aromatic diols, indicating potential for novel crystal engineering applications (Karmakar et al., 2009).
• Novel Derivatives Synthesis : Research on the synthesis of derivatives from similar compounds has resulted in novel antibacterial agents, highlighting the compound's relevance in developing new pharmaceuticals (Ramalingam et al., 2019).

Biological Activities

• Anticancer Properties : A study on naphthyridine derivatives, closely related to the specified compound, revealed their significant anticancer activity against human melanoma cells, indicating potential therapeutic applications (Kong et al., 2018).
• Anti-inflammatory Activity : Derivatives of N-(3-chloro-4-flurophenyl) with certain structural modifications have shown significant anti-inflammatory activity, suggesting potential use in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Methodological Advancements

• Microwave-Assisted Synthesis : The use of iodobenzene diacetate on alumina in a solventless system under microwave irradiation has been explored for the efficient synthesis of 1,3,4-oxadiazolyl-1,8-naphthyridines, demonstrating advancements in synthetic methodologies (Mogilaiah et al., 2006).